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Compound of Interest

Compound Name: Lansoprazole Sulfide-d4

Cat. No.: B562738 Get Quote

For researchers, scientists, and professionals in drug development, the quality and purity of

stable-isotope labeled compounds are paramount for accurate and reproducible experimental

results. This guide provides a detailed comparison of Lansoprazole Sulfide-d4 from various

suppliers, supported by key performance data and standardized experimental protocols for

verification.

Lansoprazole Sulfide-d4, a deuterated metabolite of the proton pump inhibitor Lansoprazole,

is a critical internal standard in pharmacokinetic and metabolic studies. Its purity, isotopic

enrichment, and stability directly impact the reliability of bioanalytical assays. This comparison

aims to provide an objective overview of the product's quality from different commercial

sources.

Data Presentation: Quantitative Comparison
The following table summarizes the key quality parameters of Lansoprazole Sulfide-d4 as

reported by various suppliers. This data is compiled from publicly available Certificates of

Analysis and product specifications.
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Supplier
Product

Number

Chemical

Purity (by

HPLC)

Isotopic

Enrichment

(Atom % D)

Molecular

Formula

CAS

Number

LGC

Standards

TRC-

L177002
Not specified Not specified

C₁₆H₁₀D₄F₃N

₃OS

1216682-38-

0

Clearsynth CS-F-00051 Not specified Not specified
C₁₆H₁₀D₄F₃N

₃OS

1216682-38-

0

ESS Chem

Co.
ESS0258 99.7% 99%

C₁₈H₁₀D₄F₃N

₃OS

1216682-38-

0

Simson

Pharma
L020015

>90% (as per

sample CoA)
Not specified

C₁₆H₁₀D₄F₃N

₃O₂S
934294-22-1

MedChemEx

press
HY-112477S1 Not specified Not specified

C₁₆H₁₀D₄F₃N

₃OS

1216682-38-

0

Pharmaffiliate

s

PA STI

056040
Not specified Not specified

C₁₆H₁₀D₄F₃N

₃OS

1216682-38-

0

Note: Data is subject to lot-to-lot variability. Users should always refer to the Certificate of

Analysis provided with their specific product lot.

Key Experimental Protocols
To ensure consistent and reliable analysis of Lansoprazole Sulfide-d4, the following detailed

experimental protocols are recommended.

Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)
This method is designed to separate and quantify Lansoprazole Sulfide-d4 from any non-

deuterated or other chemical impurities.
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Sample Preparation

HPLC Analysis

Data Analysis

Accurately weigh ~1 mg of Lansoprazole Sulfide-d4

Dissolve in a known volume of diluent (e.g., Acetonitrile/Water)

Vortex to ensure complete dissolution

Inject sample onto a C18 reverse-phase column

Elute with a gradient of mobile phase A (e.g., 0.1% formic acid in water) and B (e.g., 0.1% formic acid in acetonitrile)

Monitor absorbance at a specific wavelength (e.g., 285 nm)

Integrate the peak area of Lansoprazole Sulfide-d4 and any impurities

Calculate purity as the percentage of the main peak area relative to the total peak area

Click to download full resolution via product page

HPLC Workflow for Purity Determination
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Assessment of Isotopic Enrichment by High-Resolution
Mass Spectrometry (HR-MS)
This protocol allows for the precise determination of the isotopic distribution and confirmation of

the deuteration level.[1][2][3]

Sample Preparation

HR-MS Analysis

Data Analysis

Prepare a dilute solution of Lansoprazole Sulfide-d4 in a suitable solvent (e.g., methanol)

Infuse the sample into the mass spectrometer using an electrospray ionization (ESI) source

Acquire full scan mass spectra in the appropriate m/z range

Extract the ion chromatograms for the molecular ions of Lansoprazole Sulfide-d4 (d4) and its isotopologues (d0, d1, d2, d3)

Integrate the peak areas for each isotopologue

Calculate isotopic enrichment based on the relative abundance of the d4 species

Click to download full resolution via product page

HR-MS Workflow for Isotopic Enrichment
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Stability Assessment
Evaluating the stability of Lansoprazole Sulfide-d4 is crucial for ensuring its integrity during

storage and use. Stability studies often involve subjecting the compound to various stress

conditions.[4][5][6]

Protocol:

Sample Preparation: Prepare solutions of Lansoprazole Sulfide-d4 in a relevant solvent or

matrix.

Storage Conditions: Store aliquots of the solution under different conditions, such as

refrigerated (2-8 °C), room temperature (20-25 °C), and elevated temperature (e.g., 40 °C),

protected from light.

Time Points: Analyze the samples at predefined time points (e.g., 0, 24, 48 hours, 7 days, 14

days).

Analysis: Use a stability-indicating HPLC method (as described in Protocol 1) to determine

the concentration of Lansoprazole Sulfide-d4 at each time point.

Evaluation: Calculate the percentage of the initial concentration remaining at each time point.

A compound is generally considered stable if the concentration remains above 90% of the

initial value.

Metabolic Pathway
Lansoprazole Sulfide is a key metabolite of Lansoprazole, formed through the action of

cytochrome P450 enzymes.[7]

Lansoprazole Lansoprazole Sulfide
Cytochrome P450

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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